Cas no 956576-79-7 (1-Isothiocyanato-2-methyl-3-nitrobenzene)

1-Isothiocyanato-2-methyl-3-nitrobenzene is a nitro-substituted aromatic isothiocyanate compound with applications in organic synthesis and pharmaceutical research. Its key structural features include a reactive isothiocyanate (–N=C=S) group and a nitro (–NO₂) substituent, which facilitate its use as a versatile intermediate in heterocyclic chemistry and bioactive molecule development. The methyl group at the 2-position enhances steric stability, while the electron-withdrawing nitro group influences reactivity in nucleophilic substitution and cyclization reactions. This compound is particularly valuable for synthesizing thiazole and benzothiazole derivatives, which are relevant in medicinal chemistry. High purity and consistent quality ensure reliable performance in research and industrial applications.

1-Isothiocyanato-2-methyl-3-nitrobenzene structure

956576-79-7 structure

Product Name:1-Isothiocyanato-2-methyl-3-nitrobenzene

CAS No:956576-79-7

MF:C₈H₆N₂O₂S

MW:194.210440158844

MDL:MFCD09800826

CID:3157541

PubChem ID:18316513

Update Time:2025-11-02

1-Isothiocyanato-2-methyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 1-Isothiocyanato-2-methyl-3-nitrobenzene
- SCHEMBL7119559
- STK502632
- 2-methyl-3-nitrophenyl isothiocyanate
- VS-14374
- LQXPQPDCGJQJGW-UHFFFAOYSA-N
- SY326204
- H22580
- AKOS005171070
- MFCD09800826
- ALBB-003141
- 2-Methyl-3-nitrophenylisothiocyanate
- BBL037690
- DTXSID901274637
- 956576-79-7
- MDL： MFCD09800826
- Inchi： 1S/C8H6N2O2S/c1-6-7(9-5-13)3-2-4-8(6)10(11)12/h2-4H,1H3
- InChI Key： LQXPQPDCGJQJGW-UHFFFAOYSA-N
- SMILES： S=C=NC1=CC=CC(=C1C)[N+](=O)[O-]

Computed Properties

Exact Mass: 194.01499861Da
Monoisotopic Mass: 194.01499861Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 90.3Å²

1-Isothiocyanato-2-methyl-3-nitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	035167-500mg	2-Methyl-3-nitrophenylisothiocyanate	956576-79-7	95%	500mg	￡108.00	2022-02-28
Fluorochem	035167-1g	2-Methyl-3-nitrophenylisothiocyanate	956576-79-7	95%	1g	￡188.00	2022-02-28
Fluorochem	035167-5g	2-Methyl-3-nitrophenylisothiocyanate	956576-79-7	95%	5g	￡563.00	2022-02-28
Fluorochem	035167-25g	2-Methyl-3-nitrophenylisothiocyanate	956576-79-7	95%	25g	￡1871.00	2022-02-28
TRC	I247255-250mg	1-Isothiocyanato-2-methyl-3-nitrobenzene	956576-79-7		250mg	$ 275.00	2022-06-04
TRC	I247255-500mg	1-Isothiocyanato-2-methyl-3-nitrobenzene	956576-79-7		500mg	$ 450.00	2022-06-04
TRC	I247255-1000mg	1-Isothiocyanato-2-methyl-3-nitrobenzene	956576-79-7		1g	$ 720.00	2022-06-04
abcr	AB404923-500 mg	1-Isothiocyanato-2-methyl-3-nitrobenzene	956576-79-7		500MG	€254.60	2023-02-03
abcr	AB404923-1 g	1-Isothiocyanato-2-methyl-3-nitrobenzene	956576-79-7		1g	€322.50	2023-06-17
abcr	AB404923-5 g	1-Isothiocyanato-2-methyl-3-nitrobenzene	956576-79-7		5g	€907.00	2023-06-17

1-Isothiocyanato-2-methyl-3-nitrobenzene Related Literature

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Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

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3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

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5. An apparatus for determining small amounts of alchohol in sour milk and urine

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Isothiocyanato-2-methyl-3-nitrobenzene

Comprehensive Analysis of 1-Isothiocyanato-2-methyl-3-nitrobenzene (CAS No. 956576-79-7): Properties, Applications, and Industry Trends

1-Isothiocyanato-2-methyl-3-nitrobenzene (CAS No. 956576-79-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features an isothiocyanate functional group (-N=C=S) attached to a benzene ring substituted with a methyl group and a nitro group, making it a versatile intermediate for synthesizing bioactive molecules. Its chemical reactivity and structural modularity align with current trends in drug discovery, where researchers prioritize scaffolds enabling targeted modifications.

In recent years, the demand for nitroaromatic compounds like 1-Isothiocyanato-2-methyl-3-nitrobenzene has surged, driven by their applications in developing small-molecule inhibitors and covalent protein modifiers. The isothiocyanate group is particularly valued for its ability to form stable bonds with thiols, a property exploited in proteomics and bioconjugation. This aligns with the growing interest in precision medicine and targeted therapies, as highlighted by frequent searches for "isothiocyanate applications in drug design" and "nitrobenzene derivatives in agrochemicals."

The compound’s synthetic utility extends to material science, where its electron-withdrawing nitro group enhances the stability of conjugated systems. This has implications for organic electronics, a field experiencing rapid growth due to the push for sustainable alternatives to silicon-based components. Searches for "nitroaromatics in OLEDs" and "high-performance organic semiconductors" reflect this trend, positioning 956576-79-7 as a candidate for innovative material development.

From a regulatory perspective, 1-Isothiocyanato-2-methyl-3-nitrobenzene is handled under standard laboratory safety protocols, with no restrictions under global chemical control frameworks. Its handling precautions and storage conditions are frequently queried, emphasizing the need for clear technical documentation. Analytical methods such as HPLC and NMR spectroscopy are typically employed to verify its purity, a critical factor given its role as a high-value intermediate.

Looking ahead, the compound’s potential in green chemistry initiatives is noteworthy. Researchers are exploring catalytic methods to reduce waste during its synthesis, responding to queries like "sustainable nitroaromatic production." As industries prioritize eco-friendly processes, CAS 956576-79-7 exemplifies how traditional intermediates can adapt to modern environmental standards without compromising performance.